Cas no 852138-31-9 (4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

• Product Name: 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• CAS No: 852138-31-9
• MF: C₂₀H₁₉BrN₂O
• MW: 383.281664133072
• CID: 5990516
• PubChem ID: 5204345
• Update Time: 2025-06-26

4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• 4-bromo-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
• Benzamide, 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
• F0651-0303
• DTXSID60409752
• 852138-31-9
• 4-bromo-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
• 6259-60-5
• AKOS015859265

• Inchi： 1S/C20H19BrN2O/c21-15-8-6-14(7-9-15)20(24)22-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)23-19/h5-11,23H,1-4,12H2,(H,22,24)
• InChI Key： WXLFUFIDZUCWOY-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 382.06808g/mol
• Monoisotopic Mass: 382.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

4-Bromo-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No 852138-31-9, commonly referred to as 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a bromine atom attached to a benzene ring and a carbazole moiety. The combination of these functional groups makes it a versatile building block in organic synthesis and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of palladium-catalyzed coupling reactions has proven to be particularly effective in constructing the carbon-carbon bonds within this molecule. These developments highlight the importance of this compound as a key intermediate in the synthesis of more complex structures.

The structural features of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide make it an attractive candidate for applications in drug discovery and materials science. The bromine atom at the para position of the benzene ring contributes to its electronic properties, while the carbazole moiety introduces aromaticity and potential for π-π interactions. These characteristics have led to its use in designing novel materials for organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In the field of pharmacology, 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide has shown promising activity in preclinical studies. Researchers have investigated its potential as an anti-cancer agent due to its ability to modulate key cellular pathways involved in tumor growth and metastasis. Additionally, its unique structure has been leveraged to develop targeted drug delivery systems, enhancing its therapeutic efficacy while minimizing side effects.

The synthesis of 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide involves a multi-step process that typically begins with the preparation of intermediates such as bromobenzaldehyde and tetrahydrocarbazole derivatives. These intermediates are then subjected to condensation reactions under controlled conditions to form the final product. The optimization of these steps has been a focal point of recent research efforts, driven by the need for scalable and sustainable production methods.

From an environmental standpoint, the development of eco-friendly synthesis routes for 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide is gaining traction. Scientists are exploring the use of renewable feedstocks and biodegradable solvents to reduce the ecological footprint associated with its production. Such initiatives align with global efforts to promote green chemistry principles across various industries.

In conclusion, 4-bromo-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)methylbenzamide (CAS No 852138-31-9) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications continue to inspire innovative solutions across multiple disciplines. As research progresses further into its properties and potential uses